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Compound of Interest

Compound Name: Pheophytin b

Cat. No.: B600645

Introduction

Pheophytin b is a derivative of chlorophyll b where the central magnesium ion has been lost.
[1] In food products like olive oil and tea, the conversion of chlorophylls to pheophytins is a key
indicator of quality, processing conditions, storage, and aging.[1] Monitoring the concentration
of pheophytin b can provide valuable insights into the product's history and sensory quality.[1]
[2] This document provides detailed protocols for the quantification of pheophytin b in olive oll
and tea samples using High-Performance Liquid Chromatography (HPLC), a widely used and
reliable analytical technique.

Chlorophyll b Degradation Pathway

The primary degradation pathway of chlorophyll b involves its conversion to pheophytin b.
This process, known as pheophytinization, is primarily triggered by factors such as heat and
acidic conditions, which are often present during food processing and storage.[1][2] The initial
and most critical step is the removal of the central Mg2* ion from the chlorophyll molecule.[1]
Further degradation can occur through the removal of the phytol tail, a reaction catalyzed by
the enzyme pheophytinase, which converts pheophytin to pheophorbide.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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